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Population / Study Time . L.

. Geometric Mean (ng/mL) Key Characteristics | Notes
Group Period
General U.S. 2005- 0.3 ng/mL (25th, 75th Median and percentile values
Population (NHANES) 2006 percentile: 0.2, 0.5) [1] provided.
General U.S. 2017- 0.2 ng/mL (25th, 75th Shows a decline from 2005-2006
Population (NHANES) 2018 percentile: 0.1, 0.3) [1] levels.
U.S. Adult Workers 2005- Varies by industry [2] See the dedicated Occupational
(NHANES) 2014 Exposure table below.
Volunteer Firefighters 2019 Elevated compared to Specific levels not stated in the
(NJ Study) NHANES [3] provided excerpt.
Affected Communities 2019- Not elevated in PFHxS and PFOA were
(Multi-site) 2023 adults/children vs NHANES elevated, but PFDA was not.

[4]

Occupational and Special Exposure Groups

Certain occupations and communities with contaminated drinking water can have different exposure profiles.

The table below highlights findings for specific groups.
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PFDA
Group / Industry Level Comparison & Context
(ng/mL)
Construction (Industry) 0.33 Among the highest levels across studied
industries [2].
Utilities (Industry) Data not Listed among industries with high PFAS levels

specified [2].

Life/Physical/Social Science 0.33 Among the highest levels across studied
(Occupation) occupations [2].
Installation/Maintenance/Repair Data not Listed among occupations with high PFAS levels
(Occupation) specified [2].

Volunteer Firefighters Elevated Study found a different serum PFAS profile, with

PFDA, PFNA, and PFDoA elevated compared to
NHANES. PFDA levels were positively associated
with years of firefighting [3].

Communities with Contaminated Not A large multi-site study found PFHXS and PFOA
Water elevated were elevated in adults, but PFDA was not
significantly elevated compared to NHANES [4].

NHANES Laboratory Methodology

The National Health and Nutrition Examination Survey (NHANES) provides nationally representative data.
The following is the standard protocol used for measuring PFAS in serum, ensuring high-quality, comparable

data [5].
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NHANES PFAS Serum Analysis Workflow
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Key Experimental Protocol Details:

¢ Eligible Sample: A random one-third subsample of participants aged 12 years and older from the
nationally representative NHANES survey [5].

e Laboratory Methodology: Quantitative analysis using online solid phase extraction coupled to
high performance liquid chromatography-turboionspray ionization-tandem mass spectrometry
(online SPE-HPLC-TIS-MSIMS) [5] [6].

¢ Quality Assurance & Control (QA/QC): Rigorous protocols meet Clinical Laboratory Improvement
Amendments (CLIA) mandates. Procedures include [5]:
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o Use of structured competency assessments.

o Analysis of blind split samples and duplicate testing.

o Adherence to Westgard rules for quality control.

¢ Data Processing & Reporting:

o The limit of detection (LOD) for PFDA and other PFAS is 0.10 ng/mL [5].

o Results below the LOD are handled with an imputed fill value (LOD/V2) to allow for statistical
analysis [5] [6].

o Special subsample weights are applied to generate estimates representative of the U.S.
population [5].

Trends and Demographics

e Overall Trend: Serum levels of PFDA in the general U.S. population have declined over time.
Geometric mean concentrations fell by approximately 50% from 2000-2001 to 2015, consistent with
the phase-out of certain long-chain PFAS [1] [7].

e Demographic Variability: A 2023 study analyzing NHANES data from 1999-2018 concluded that
demographic factors like race/ethnicity, age, and sex influence serum PFAS levels. Adults, males, and
non-Hispanic White populations were identified as having higher exposure risks for the PFAS studied,
including PFDA [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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